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Compound of Interest |

4,1-Benzoxazepin-2(3H)-one, 7-

Compound Name:
bromo-1,5-dihydro-

CAS No.: 886756-67-8

Cat. No.: B2451038

Get Quote

The benzoxazepinone core is a privileged scaffold in medicinal chemistry, forming the basis of

various pharmacologically active agents. The introduction of a halogen atom, such as bromine,
can significantly modulate a molecule's metabolic stability, receptor affinity, and overall
pharmacokinetic profile. Consequently, the ability to unambiguously identify and characterize
these halogenated structures is paramount in drug discovery, development, and quality control.

Mass spectrometry (MS) stands as the definitive technique for this purpose, offering
unparalleled sensitivity and structural elucidation capabilities. Understanding the specific
fragmentation patterns of molecules like 7-bromo-benzoxazepinone under tandem mass
spectrometry (MS/MS) conditions is not merely an academic exercise. It is a critical
requirement for:

» Metabolite Identification: Distinguishing between parent drug and its metabolites.

o Impurity Profiling: Identifying and quantifying process-related impurities and degradation
products.
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» Reference Standard Characterization: Confirming the structure and purity of synthesized
standards.

This guide provides a detailed examination of the hypothesized fragmentation behavior of 7-
bromo-benzoxazepinone, comparing it with its non-halogenated analog. We will dissect the
mechanistic underpinnings of the observed fragmentation pathways and provide a robust
experimental protocol for acquiring high-quality MS/MS data.

Proposed Fragmentation Mechanism of 7-Bromo-
Benzoxazepinone

The fragmentation of 7-bromo-benzoxazepinone is primarily dictated by the interplay between
the stable aromatic system, the labile lactam (cyclic amide) ring, and the influence of the
electronegative bromine atom. Under positive-ion electrospray ionization (ESI), the molecule
will readily protonate, most likely on the amide oxygen or nitrogen, to form the precursor ion
[M+H]*. For 7-bromo-benzoxazepinone (Molecular Formula: CosHsBrNO2), the monoisotopic
mass is approximately 240.97 Da. A key diagnostic feature will be the presence of the A+2
isotopic peak for bromine (7°Br vs. 81Br), which appears at approximately equal abundance.

Collision-induced dissociation (CID) of the [M+H]* ion is proposed to initiate a cascade of
fragmentation events, outlined below.
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Caption: Proposed MS/MS fragmentation pathways for protonated 7-bromo-benzoxazepinone.
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Mechanistic Rationale:

o Pathway A: Lactam Ring Opening (Decarbonylation): The most common fragmentation
pathway for lactams involves the loss of carbon monoxide (CO). The protonated precursor
ion can undergo ring opening, followed by the neutral loss of CO (28 Da), leading to a
prominent product ion at m/z 213/215. This fragment retains the characteristic bromine

isotopic pattern.

» Pathway B: Retro-Diels-Alder (RDA)-like Cleavage: Heterocyclic rings can undergo
concerted or stepwise retro-cycloaddition reactions. A cleavage across the oxazepine ring
can yield a stable bromo-benzoyl cation fragment at m/z 183/185. This type of fragmentation

is well-documented for related heterocyclic systems.

o Pathway C: Halogen-Driven Fragmentation: The C-Br bond is relatively weak and can be a

site of cleavage.

o Loss of HBr: A common fragmentation for bromo-aromatic compounds is the neutral loss
of hydrogen bromide (HBr, 80/82 Da), resulting in an ion at m/z 161.

o Loss of Bromine Radical: Less common in ESI but possible at higher collision energies is
the homolytic cleavage of the C-Br bond, leading to the loss of a bromine radical (Bre,
79/81 Da) and the formation of a radical cation at m/z 162.

Comparative Fragmentation Analysis: The Impact of
the Bromine Atom

The presence of the bromine atom introduces significant differences in the fragmentation
pattern compared to the parent benzoxazepinone molecule. This comparison is crucial for

analytical differentiation.
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Experimental Protocol: Tandem MS Analysis

This section details a standardized protocol for acquiring high-quality MS/MS data for 7-bromo-
benzoxazepinone using a triple quadrupole or Q-TOF mass spectrometer.
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Workflow Diagram
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Confirm [M+H]* at m/z 241/243
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Caption: Standard workflow for MS/MS analysis of 7-bromo-benzoxazepinone.

Step-by-Step Methodology:

e Sample Preparation:

o Accurately weigh and dissolve the 7-bromo-benzoxazepinone reference standard in a
suitable solvent (e.g., methanol or acetonitrile) to create a 1 mg/mL stock solution.
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o Perform a serial dilution to a final working concentration of 1 pg/mL in a mobile phase-like
solvent, typically 50:50 acetonitrile:water with 0.1% formic acid. The acid is crucial for
promoting efficient protonation in ESI.

 Instrumentation and MS1 Scan:
o lonization Mode: Electrospray lonization (ESI), Positive.
o Capillary Voltage: 3.5 - 4.5 kV.
o Nebulizer Gas (N2): Instrument-specific (e.g., 35 psi).
o Drying Gas (N2): Instrument-specific (e.g., 10 L/min at 325 °C).
o MS1 Scan Range: m/z 100-400.

o Procedure: Infuse the sample solution using a syringe pump at a flow rate of 5-10 puL/min.
Acquire MS1 spectra and confirm the presence of the protonated molecule, [M+H]*, at m/z
241 and 243 with approximately equal intensity.

e Tandem MS (MS/MS) Scan:

o Precursor lon Selection: Set the quadrupole (Q1) to isolate the monoisotopic precursor
ion, m/z 241.

o Collision Gas: Argon.

o Collision Energy (CE): Perform a collision energy ramp (e.g., 10-40 eV). This is a critical
step, as different fragments may be favored at different energies. A ramp ensures all
significant fragments are observed in a single experiment.

o MS2 Scan Range: m/z 50-250.

o Procedure: Acquire the product ion spectrum. The resulting spectrum should show the
fragment ions generated from the dissociation of the m/z 241 precursor.

o Data Interpretation:
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o Analyze the product ion spectrum to identify the key fragments proposed in this guide
(e.g., m/z 213/215, 183/185, 161).

o Correlate the observed fragments with the proposed fragmentation pathways. The
presence of the bromine isotopic pattern in fragments containing the bromine atom is a
key confirmatory data point.

Conclusion

The mass spectrometric fragmentation of 7-bromo-benzoxazepinone is a predictable and

structurally informative process. By understanding the key fragmentation pathways—

decarbonylation, retro-cycloaddition, and halogen-specific losses—analysts can confidently

identify this molecule and distinguish it from its analogs. The characteristic isotopic signature of

bromine serves as an invaluable diagnostic tool throughout the analysis. The protocol provided

herein offers a robust framework for obtaining high-quality data, enabling confident structural

elucidation in research, development, and quality control environments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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